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Compound of Interest

2-Amino-3-(2-oxo-1,2-

Compound Name: dihydroquinolin-4-yl)propanoic
acid

CAS No.: 5162-90-3

Cat. No.: B1278500

Get Quote

Executive Summary

The conjugation of quinolinone scaffolds with amino acids represents a strategic "molecular

hybridization™ approach in modern medicinal chemistry. While the quinolinone core (specifically
the 2-quinolinone and 4-quinolinone isomers) serves as a privileged pharmacophore with
established affinity for DNA gyrase and protein kinases, the incorporation of amino acid
moieties addresses critical limitations of the parent compounds: poor aqueous solubility, lack of
chiral selectivity, and non-specific cytotoxicity.

This guide analyzes the structure-activity relationships (SAR), synthetic methodologies, and
biological validation of these hybrids, focusing on their dual-role efficacy as potent
antimicrobials and targeted anticancer agents.[1]

Part 1: Structural Rationale & Pharmacophore
Design
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The synergy between the quinolinone core and amino acid substituents relies on three
mechanistic advantages:

» Vectorized Transport: Amino acid side chains (e.g., L-phenylalanine, L-proline) can exploit
specific amino acid transporters (LAT1, ASCT2) overexpressed in cancer cells and bacterial
membranes, facilitating active uptake.

» Solubility Modulation: The amphiphilic nature of amino acid conjugates disrupts the high
crystal lattice energy typical of planar quinolinones, improving bioavailability.

o Chiral Recognition: The introduction of chiral centers from the amino acid pool allows for
stereoselective binding to enzymatic pockets (e.g., the ATP-binding site of kinases).

Structural Logic Diagram

The following diagram illustrates the modular assembly of these derivatives.
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Figure 1: Modular design strategy for quinolinone-amino acid conjugates.

Part 2: Therapeutic Applications[1][2][3][4][5]
Antimicrobial Activity (Antibacterial & Antifungal)

The 4-quinolinone-3-carboxylic acid derivatives (fluoroquinolones) are the gold standard.
Conjugating these with amino acids (e.g., Glycine, Histidine) has been shown to overcome
resistance mechanisms involving efflux pumps.

e Mechanism of Action: The hybrid molecule stabilizes the complex between bacterial DNA
and DNA Gyrase (Topoisomerase II) or Topoisomerase 1V, causing double-strand breaks.
The amino acid tail often interacts with the ParC subunit, providing an additional anchor point
that resistant strains (with GyrA mutations) cannot evade.
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o Key Data Points:
o Staphylococcus aureus (Gram +): Hybrids often show MIC values < 0.5 pg/mL.

o Pseudomonas aeruginosa (Gram -): L-proline conjugates demonstrate superior
permeability through the outer membrane porins compared to the parent quinolinone.

Anticancer Activity

Quinolinone-amino acid hybrids function primarily as Tyrosine Kinase Inhibitors (TKIs) and
tubulin polymerization inhibitors.[2]

e Mechanism:

o Kinase Inhibition: The quinolinone core mimics the adenine ring of ATP, binding to the
hinge region of kinases (e.g., VEGFR-2, EGFR). The amino acid side chain extends into
the solvent-accessible region or the hydrophobic back pocket, improving selectivity.

o Apoptosis: Induction of the caspase-3 cascade and downregulation of Bcl-2.

Signaling Pathway Diagram
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Figure 2: Mechanism of action for quinolinone-amino acid hybrids in cancer cell signaling
suppression.

Part 3: Synthetic Methodologies

The synthesis typically involves the coupling of a quinolinone carboxylic acid derivative with an
amino acid methyl ester, followed by hydrolysis if the free acid is required.

Standard Coupling Workflow

» Activation: The carboxylic acid group of the quinolinone is activated using EDC.HCI and
HOBLt to prevent racemization of the sensitive amino acid chiral center.

+ Coupling: Nucleophilic attack by the amino group of the amino acid ester.
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o Deprotection: Saponification (LiIiOH/MeOH) to yield the free acid (if necessary for solubility).

+ Reactant
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Figure 3: EDC/HOBt coupling strategy for synthesizing quinolinone-amino acid conjugates.

Part 4: Experimental Protocols
Protocol A: Chemical Synthesis (General Procedure)

Validation: This protocol uses HOBt to minimize racemization, a critical quality attribute for
biological activity.

Preparation: Dissolve the Quinolinone-3-carboxylic acid (1.0 equiv) in anhydrous DMF/DCM
(1:1 ratio) under an inert nitrogen atmosphere.

e Activation: Add EDC.HCI (1.2 equiv) and HOBt (1.2 equiv) at 0°C. Stir for 30 minutes to form
the active ester.

e Coupling: Add the Amino Acid Methyl Ester Hydrochloride (1.1 equiv) and Triethylamine
(TEA, 3.0 equiv) dropwise.

e Reaction: Allow the mixture to warm to room temperature and stir for 12—24 hours. Monitor
via TLC (Mobile phase: CHCI3/MeOH 9:1).

o Work-up: Dilute with ethyl acetate, wash sequentially with 5% NaHCO3, 1N HCI, and brine.
Dry over Na2S0O4 and concentrate.

 Purification: Recrystallize from Ethanol or purify via silica gel column chromatography.
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Protocol B: In Vitro Antimicrobial Assay (MIC
Determination)

Validation: Follows CLSI guidelines for broth microdilution.

Inoculum Prep: Adjust bacterial culture (e.g., S. aureus ATCC 25923) to 0.5 McFarland
standard (

CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

o Plate Setup: Dispense 100 pL of MHB into a 96-well plate.

o Compound Addition: Add 100 pL of the quinolinone derivative (dissolved in DMSO, <1% final
conc) to the first column. Perform serial 2-fold dilutions across the plate.

e Incubation: Add 100 pL of the diluted bacterial inoculum to each well. Incubate at 37°C for
18-24 hours.

e Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing
no visible turbidity. Confirm with Resazurin dye (blue to pink indicates growth).

Part 5: Structure-Activity Relationship (SAR)
Summary[1][7]

The following table summarizes the impact of specific amino acid substitutions on biological
potency, synthesized from recent literature.
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Amino Acid Effect on Primary Biological o )
. . o o Mechanistic Insight
Substituent (R) Lipophilicity (LogP) Activity
Small size allows
Glycine / Alanine Low Antibacterial (Gram -) penetration through
porins.
_ _ Aromatic stacking with
Phenylalanine / ) Anticancer ) )
High tyrosine kinase
Tryptophan (Breast/Lung) )
hydrophobic pockets.
Rigid conformational
] ] ) lock; enhances
Proline Moderate Antibacterial (MRSA) N )
stability against
peptidases.
Improved water
Aspartic / Glutamic ] solubility; interaction
) Very Low (Polar) Antifungal ) ) )
Acid with polar residues in
fungal CYP51.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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